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Compound of Interest

Compound Name: Hibon

Cat. No.: B1663432 Get Quote

Product Identifier: Hibon, also known as Riboflavin Tetrabutyrate. CAS Number: 752-56-7

Molecular Formula: C₃₃H₄₄N₄O₁₀

This document provides crucial safety protocols and logistical plans for the handling and

disposal of Hibon (Riboflavin Tetrabutyrate) in a laboratory setting. It is intended for

researchers, scientists, and drug development professionals to ensure safe operational

procedures.

Personal Protective Equipment (PPE)
A thorough risk assessment should precede all handling of Hibon. The following table

summarizes the required personal protective equipment.
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PPE Category Item Specifications and Use

Eye and Face Protection Safety Goggles

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166 (EU) or

NIOSH (US) standards to

protect against dust and

splashes.[1]

Hand Protection Chemical-Resistant Gloves

Handle with impervious gloves

(e.g., Nitrile rubber). Gloves

must be inspected before use

and changed if contaminated.

Wash and dry hands after

handling.[1][2]

Body Protection Laboratory Coat

A full-length, long-sleeved lab

coat is mandatory to prevent

skin contact.[3] For procedures

with a higher risk of splashes,

a chemical-resistant apron

should be worn.

Respiratory Protection Dust Respirator / Fume Hood

Use a NIOSH/MSHA-approved

dust respirator if handling the

powder outside of a fume hood

or if dust is generated.[3] All

procedures that may generate

dust or aerosols should be

performed in a well-ventilated

area, preferably a chemical

fume hood.[4][5]

Operational and Disposal Plans
Handling and Storage:

Ventilation: Handle in a well-ventilated place. Use local exhaust ventilation or a chemical

fume hood to keep airborne levels below exposure limits.[1][3][4]
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Safe Handling Practices: Avoid contact with skin, eyes, and clothing.[1][4] Do not breathe

dust.[3] Avoid the formation of dust and aerosols.[1][4] Use non-sparking tools to prevent

ignition.[1]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][3]

Keep away from heat and sources of ignition.[1][2] Protect from light.

Hygiene: Handle in accordance with good industrial hygiene and safety practices. Wash

hands thoroughly after handling and before breaks.[1][4]

Spill Management:

Evacuation: Evacuate personnel from the immediate spill area.

Ventilation: Ensure adequate ventilation.

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical

enter drains.[1]

Cleanup: Use a shovel to carefully place the material into a suitable, closed container for

disposal.[3] Avoid generating dust. Finish cleaning the contaminated surface by rinsing with

copious amounts of water.[3]

Disposal: Dispose of contaminated material in accordance with federal, state, and local

regulations.[3]

Disposal Plan:

Unused Product: Dispose of surplus and non-recyclable solutions to a licensed disposal

company. Do not mix with other waste.

Contaminated Packaging: Containers should be triple-rinsed (or equivalent) and offered for

recycling or reconditioning. Alternatively, puncture the packaging to render it unusable before

disposing of it in a sanitary landfill.[1]
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Experimental Protocol: Analysis of Riboflavin
Tetrabutyrate by HPLC
This protocol describes a common method for the quantitative analysis of Riboflavin

Tetrabutyrate in a sample, adapted from established High-Performance Liquid Chromatography

(HPLC) methods for riboflavin analysis.[1][2][6]

1. Objective: To determine the concentration of Riboflavin Tetrabutyrate in a solution using

reverse-phase HPLC with UV detection.

2. Materials:

Riboflavin Tetrabutyrate standard

Acetonitrile (HPLC grade)

Water (HPLC grade)

Ethanol

Volumetric flasks (amber)

Syringe filters (0.45 µm)

HPLC system with UV detector

Inertsil ODS-3 column (5 µm, 150 x 4.6 mm I.D.) or equivalent

3. Standard Preparation:

Accurately weigh approximately 10 mg of Riboflavin Tetrabutyrate standard and transfer it to

a 100 mL amber volumetric flask.

Add 50 mL of ethanol and sonicate for 5 minutes to dissolve.

Bring the flask to volume with ethanol. This is your stock solution.

Prepare a series of calibration standards by diluting the stock solution with the mobile phase.
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4. Sample Preparation:

Dissolve the sample containing Riboflavin Tetrabutyrate in ethanol.

Sonicate if necessary to ensure complete dissolution.

Dilute the sample with the mobile phase to a concentration that falls within the range of the

calibration standards.

Filter the final solution through a 0.45 µm syringe filter into an HPLC vial.

5. HPLC Conditions:

Column: Inertsil ODS-3 (5 µm, 150 x 4.6 mm I.D.)

Mobile Phase: Acetonitrile and Water (60:40, v/v)

Flow Rate: 1.0 mL/min

Column Temperature: 40°C

Detector Wavelength: 445 nm

Injection Volume: 20 µL

6. Procedure:

Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

Inject the calibration standards, starting with the lowest concentration.

Inject the prepared samples.

After all analyses, flush the column with deionized water followed by acetonitrile for storage.

7. Data Analysis:

Integrate the peak area of the Riboflavin Tetrabutyrate peak in each chromatogram.
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Construct a calibration curve by plotting the peak area versus the concentration of the

standards.

Determine the concentration of Riboflavin Tetrabutyrate in the samples by interpolating their

peak areas from the calibration curve.
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1. Hazard Identification & Risk Assessment

2. PPE Selection

3. Implementation and Use

Identify Chemical:
Hibon (Riboflavin Tetrabutyrate)

Review Safety Data Sheet (SDS)

Assess Risks:
Inhalation, Dermal, Eye Contact

Respiratory Protection
(Dust mask/Fume hood)

Hand Protection
(Nitrile gloves)

Eye Protection
(Safety goggles)

Body Protection
(Lab coat)

Inspect PPE Before Use

Proper Donning

Proper Doffing & Disposal

Review & Reassess
(If procedure changes)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1663432?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663432?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

